Cas no 899922-31-7 (3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 899922-31-7
• MF: C₂₃H₁₉N₃O₆
• MW: 433.413465738297
• CID: 6496986
• Update Time: 2025-07-08

3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• 3-(3,4-dimethoxyphenyl)-1-(3-nitrobenzyl)quinazoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-Quinazolinedione, 3-(3,4-dimethoxyphenyl)-1-[(3-nitrophenyl)methyl]-

• Inchi： 1S/C23H19N3O6/c1-31-20-11-10-16(13-21(20)32-2)25-22(27)18-8-3-4-9-19(18)24(23(25)28)14-15-6-5-7-17(12-15)26(29)30/h3-13H,14H2,1-2H3
• InChI Key： QLTITJWLWFLUJS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC([N+]([O-])=O)=C2)C2=C(C=CC=C2)C(=O)N(C2=CC=C(OC)C(OC)=C2)C1=O

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 642.6±65.0 °C(Predicted)
• pka: -0.30±0.20(Predicted)

Additional information on 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899922-31-7)

3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899922-31-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines and is characterized by its unique structural features, which include a tetrahydroquinazoline core and functional groups such as methoxy and nitro substituents. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities by modulating key signaling pathways such as NF-κB and MAPK.

In the context of anti-inflammatory activity, 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is crucial in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the compound's ability to interfere with the activation of NF-κB, a transcription factor that plays a central role in inflammation.

Regarding its anti-cancer properties, 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has demonstrated significant cytotoxic effects on various cancer cell lines. In vitro studies have shown that it can induce apoptosis in cancer cells by activating caspase-dependent pathways and disrupting mitochondrial function. Additionally, the compound has been found to inhibit angiogenesis by targeting VEGF signaling pathways, thereby reducing the blood supply to tumors.

The pharmacokinetic profile of 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione is another important aspect of its therapeutic potential. Research has indicated that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a reasonable half-life and low clearance rate. These properties make it a promising candidate for further development into a viable drug for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic benefits across various disease conditions.

Beyond its direct therapeutic applications, 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione also serves as a valuable tool in chemical biology research. Its unique structure and biological activities make it an excellent candidate for probing specific cellular processes and signaling pathways. For example, it can be used to study the role of quinazoline derivatives in modulating enzyme activity and receptor function.

In conclusion, 3-(3,4-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 899922-31-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable asset in the development of new therapeutic strategies for treating inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.